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Compound of Interest

Compound Name: Xylenediamine

Cat. No.: B1683424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on meta-xylenediamine (m-XDA), a

versatile diamine with significant applications in various industrial and research settings. This

document details its chemical and physical properties, extensive safety data, and handling

protocols to ensure its safe and effective use in the laboratory.

Core Properties of m-Xylenediamine
m-Xylenediamine, systematically named 1,3-bis(aminomethyl)benzene, is a colorless to light

yellow liquid with a distinct amine-like odor.[1][2][3][4] Its chemical structure, featuring two

primary amine groups attached to a benzene ring via methylene bridges, imparts unique

reactivity and functionality. This structure makes it a valuable building block in organic

synthesis and polymer chemistry.

Table 1: Chemical and Physical Properties of m-Xylenediamine
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Property Value Source(s)

CAS Number 1477-55-0 [5][6][7][8]

Molecular Formula C₈H₁₂N₂ [2][5][8]

Molecular Weight 136.19 g/mol [3][5][9]

Appearance Colorless to light yellow liquid [2][8]

Odor Amine-like [1][3][4]

Boiling Point 247 °C (477 °F) [2][8]

Melting Point 14 °C (58 °F) [8]

Flash Point 113 °C (235.4 °F) - closed cup [9]

Density 1.032 g/cm³ at 20 °C [8]

Solubility in Water Miscible [8]

Vapor Pressure 0.03 mmHg at 25 °C (77 °F) [8]

Safety Data and Hazard Identification
m-Xylenediamine is classified as a hazardous substance and requires careful handling to

mitigate risks. It is corrosive and can cause severe skin burns and eye damage.[1][10]

Additionally, it is harmful if swallowed or inhaled and may cause an allergic skin reaction.[1][7]

[11]

Table 2: GHS Hazard Classification for m-Xylenediamine
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Long-term
Category 3

H412: Harmful to aquatic life

with long lasting effects

GHS Pictograms:

alt text

alt text

Table 3: Quantitative Toxicity Data for m-Xylenediamine

Endpoint Species Route Value Source(s)

LD50 Rat Oral 660 mg/kg [7]

LD50 Rat Oral 930 mg/kg [8][11]

LD50 Rabbit Dermal 2 g/kg [7][8][11]

LC50 Rat Inhalation 1.16 mg/L (4 h) [7]

LC50 Rat Inhalation 700 ppm (1 h) [8][11]

Experimental Protocols and Applications
While m-xylenediamine is predominantly used as a curing agent for epoxy resins in coatings,

adhesives, and sealants, its reactivity makes it a subject of interest in synthetic chemistry.[2][8]
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One notable application is in the Sommelet reaction to produce isophthalaldehyde. A detailed

experimental protocol for this type of reaction is as follows:

Synthesis of Isophthalaldehyde via the Sommelet Reaction (Illustrative Protocol)

Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser, and a dropping funnel is charged with hexamethylenetetramine and a

suitable solvent (e.g., chloroform).

Addition of m-Xylenediamine: m-Xylenediamine, dissolved in the same solvent, is added

dropwise to the stirred suspension at a controlled temperature.

Reflux: The reaction mixture is heated to reflux and maintained at this temperature for

several hours to ensure the completion of the intermediate salt formation.

Hydrolysis: After cooling, the intermediate is hydrolyzed by the addition of water and further

refluxing. The isophthalaldehyde is then isolated from the reaction mixture.

Purification: The crude product is purified by a suitable method, such as distillation or

recrystallization, to yield the final product.

Visualizing Logical Relationships and Workflows
To better understand the safe handling and emergency response procedures for m-

xylenediamine, the following diagrams illustrate the logical flow of actions in case of exposure.
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First Aid for m-Xylenediamine Exposure

Inhalation Exposure Skin Contact Eye Contact Ingestion

Vapors Inhaled

Remove to Fresh Air

Call for Immediate Medical Attention

Skin Contact Occurs

Immediately Remove Contaminated Clothing

Wash Skin with Plenty of Soap and Water for at least 15 minutes

Seek Immediate Medical Attention

Substance in Eyes

Rinse Cautiously with Water for Several Minutes

Remove Contact Lenses, if Present and Easy to Do

Continue Rinsing

Get Immediate Medical Attention

Substance Swallowed

Do NOT Induce Vomiting

Rinse Mouth

Call a Physician or Poison Control Center Immediately

Click to download full resolution via product page

Caption: First Aid Procedures for m-Xylenediamine Exposure
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Safe Handling and Storage Workflow

Personal Protective Equipment (PPE)

Handling Procedures

Storage

Wear Protective Gloves Wear Protective Clothing Wear Eye/Face Protection Use in a Well-Ventilated Area or with a Respirator

Begin Handling m-Xylenediamine

Ensure PPE is Worn Ensure PPE is Worn Ensure PPE is Worn Ensure PPE is Worn

Avoid Contact with Skin, Eyes, and Clothing Do Not Breathe Mist/Vapors/Spray Do Not Eat, Drink, or Smoke When Using

Wash Hands Thoroughly After Handling

Keep in a Tightly Closed Container

After Use

Store in a Cool, Dry, Well-Ventilated Area Store Locked Up Separate from Incompatible Materials (e.g., Acids)

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow for m-Xylenediamine

Handling and Storage Recommendations
Proper handling and storage are crucial to ensure safety when working with m-xylenediamine.

Always use this chemical in a well-ventilated area, preferably under a chemical fume hood.[7]

Personal protective equipment (PPE), including chemical-resistant gloves, protective clothing,

and eye/face protection, must be worn.[1][9]

Store m-xylenediamine in a cool, dry, and well-ventilated place away from incompatible

materials such as acids, acid chlorides, and acid anhydrides.[1][12] Keep containers tightly
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closed when not in use.[11]

Emergency Procedures
In the event of a spill, isolate the area and wear appropriate PPE. Absorb the spill with an inert

material and place it in a suitable, closed container for disposal.[7] For fires involving m-

xylenediamine, use dry chemical, CO2, or water spray.[13]

In case of exposure, follow the first aid measures outlined in the diagram above and seek

immediate medical attention.[7][12] It is imperative to show the safety data sheet to the

attending medical professional.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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